3-(tetrahydrofuran-3-yl)-5-(1,2,5-trimethyl-1H-pyrrol-3-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-(oxolan-3-yl)-5-(1,2,5-trimethylpyrrol-3-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C13H17N3O2/c1-8-6-11(9(2)16(8)3)13-14-12(15-18-13)10-4-5-17-7-10/h6,10H,4-5,7H2,1-3H3
• InChI Key: WPYRDNFOBRJPPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C)C)C2=NC(=NO2)C3CCOC3
• Molecular Formula: C13H17N3O2
• Molecular Weight: 247.29 g/mol

Description

Synthesis Analysis

The synthesis of related heterocyclic compounds often involves multicomponent reactions, cyclization, and condensation steps. For instance, the diastereoselective synthesis of tetrahydropyrrolo[1,2-d]oxadiazoles from functionalized Δ1-pyrrolines and in situ generated nitrile oxides showcases a method that could potentially be adapted for synthesizing similar compounds. This method proceeds smoothly at room temperature, highlighting the efficiency of cycloaddition reactions in forming complex heterocycles (Ivanova et al., 2023).

Molecular Structure Analysis

The molecular structure of related compounds often reveals intricate arrangements of atoms and bonds, which are crucial for their chemical behavior. For example, X-ray crystallography provides detailed spatial structures, as seen in the synthesis and characterization of novel oxadiazole derivatives (Jiang et al., 2012). Such analyses are pivotal for understanding the 3D arrangement of the molecule's functional groups and predicting reactivity.

Chemical Reactions and Properties

Heterocyclic compounds including oxadiazole units participate in various chemical reactions, leveraging their cyclic structures for reactivity. The cycloaddition of nitrile oxides to pyrrolines, for instance, indicates a broad tolerance for substrates and potential for producing pharmacologically relevant structures. This reactivity is further exemplified by the Paal–Knorr reaction, which has been used to synthesize pyrrol-1-yl substituted oxadiazoles, indicating versatile methods for constructing such frameworks (Obruchnikova & Rakitin, 2023).

Physical Properties Analysis

The physical properties of oxadiazole derivatives, including solubility, melting points, and absorption/emission spectra, are influenced by their molecular structure. The optical properties of oxadiazole compounds, for example, vary with substituents, affecting their potential applications in materials science. The absorption and emission characteristics depend on the nature of substituents, as shown in studies of oxadiazole-based compounds (Jiang et al., 2012).